N-ethyl-2-methoxy-5-[(4-methyl-1-piperazinyl)sulfonyl]benzamide

• IUPAC Name: N-ethyl-2-methoxy-5-(4-methylpiperazin-1-yl)sulfonylbenzamide
• InChI: InChI=1S/C15H23N3O4S/c1-4-16-15(19)13-11-12(5-6-14(13)22-3)23(20,21)18-9-7-17(2)8-10-18/h5-6,11H,4,7-10H2,1-3H3,(H,16,19)
• InChI Key: CHXRKQQDHHPAQN-UHFFFAOYSA-N
• Canonical SMILES: CCNC(=O)C1=C(C=CC(=C1)S(=O)(=O)N2CCN(CC2)C)OC
• Molecular Formula: C15H23N3O4S
• Molecular Weight: 341.4 g/mol

Description

Benzamides are a class of compounds that have a benzene ring attached to an amide group. They are widely used in the pharmaceutical industry and serve as an intermediate product in the synthesis of therapeutic agents. N-Methylbenzamide, for instance, is a potent PDE10A inhibitor.

Synthesis Analysis

Benzamides can be synthesized through the direct condensation of benzoic acids and amines under ultrasonic irradiation in the presence of Lewis acidic ionic liquid immobilized on diatomite earth. This method is considered green, rapid, mild, and highly efficient.

Molecular Structure Analysis

The molecular structure of benzamides consists of a benzene ring attached to an amide group. The specific structure of “N-ethyl-2-methoxy-5-[(4-methyl-1-piperazinyl)sulfonyl]benzamide” would include additional functional groups attached to the benzene ring.

Physical And Chemical Properties Analysis

The physical and chemical properties of benzamides can vary depending on the specific compound. For example, N-Methylbenzamide is a liquid with a refractive index of 1.533 and a boiling point of 70 °C/0.1 mmHg.

Mechanism of Action

The mechanism of action of benzamides can vary depending on the specific compound and its functional groups. For instance, N-Methylbenzamide acts as a potent PDE10A inhibitor.

Future Directions

Benzamides are widely used in the pharmaceutical, paper, and plastic industries, and also as an intermediate product in the synthesis of therapeutic agents. Future research may focus on developing new synthetic methods for this type of compounds, as well as exploring their potential applications in various fields.